Cas no 903182-06-9 (5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide)

• Product Name: 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide
• CAS No: 903182-06-9
• MF: C₁₄H₁₂Cl₂N₂O
• MW: 295.16388130188
• CID: 5685809
• PubChem ID: 17559137
• Update Time: 2025-06-07

5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 903182-06-9
• EN300-24362034
• Z27799684
• 5,6-DICHLORO-N-(2,3-DIMETHYLPHENYL)PYRIDINE-3-CARBOXAMIDE
• AKOS000152117
• 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide

• Inchi： 1S/C14H12Cl2N2O/c1-8-4-3-5-12(9(8)2)18-14(19)10-6-11(15)13(16)17-7-10/h3-7H,1-2H3,(H,18,19)
• InChI Key： LNDKYZMOAJFOKX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NC1C=CC=C(C)C=1C)=O)Cl

Computed Properties

• Exact Mass: 294.0326684g/mol
• Monoisotopic Mass: 294.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide

Introduction to 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide (CAS No. 903182-06-9)

5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 903182-06-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a pyridine core substituted with chloro and dimethylphenyl groups, which contribute to its distinct chemical behavior and reactivity.

The 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide molecule exhibits a high degree of versatility, making it a valuable intermediate in synthetic chemistry. Its pyridine ring is a crucial pharmacophore in many bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors. The presence of chlorine atoms at the 5 and 6 positions enhances its electrophilicity, facilitating various chemical transformations that are essential for drug synthesis.

In recent years, there has been a growing interest in exploring the pharmacological properties of substituted pyridines. The 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide has been studied for its potential role in modulating biological pathways associated with inflammation and neurodegeneration. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in these pathways, making it a promising candidate for further investigation.

The synthesis of 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and alkylation steps are critical in establishing the desired substituents on the pyridine ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques not only enhance the efficiency of production but also minimize unwanted byproducts.

The pharmacokinetic profile of 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide is another area of active research. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating drug delivery systems. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, potentially increasing its therapeutic efficacy.

One of the most exciting applications of 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide is in the development of targeted therapies for neurological disorders. The pyridine moiety is known to interact with various neurotransmitter receptors, making it a suitable scaffold for designing drugs that can modulate neuronal activity. Recent studies have shown that derivatives of this compound may have neuroprotective properties, which could be beneficial in treating conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide is also an important consideration in its development as a pharmaceutical agent. Toxicological studies have been conducted to evaluate its acute and chronic toxicity. These studies have revealed that the compound is generally well-tolerated at moderate doses but may cause some side effects at higher concentrations. Further research is needed to fully understand its safety profile and to identify any potential long-term risks.

In conclusion, the compound 5,6-Dichloro-N-(2,3-dimethylphenyl)pyridine-3-carboxamide (CAS No. 903182-06-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of its properties continues to grow, so too will its potential applications in medicine and drug discovery.